Cas no 160431-96-9 (Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-)
160431-96-9 structure
Product Name:Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-
CAS No:160431-96-9
MF:C8H6Cl2O3
MW:221.037440776825
CID:109496
PubChem ID:1268288
Update Time:2025-04-18
Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-
- 2,6-Dichloro-3-hydroxy-4-methoxybenzaldehyde
- 2,6-Dichloroisovanillin
- 2 6-DICHLORO-3-HYDROXY-4-METHOXYBENZALD&
- RVBGIRHZGQOTFB-UHFFFAOYSA-N
- DTXSID80361500
- SCHEMBL4255245
- FT-0750452
- Benzaldehyde, 2,6-dichloro-3-hydroxy-4-methoxy-
- 160431-96-9
- AKOS015889044
-
- Inchi： 1S/C8H6Cl2O3/c1-13-6-2-5(9)4(3-11)7(10)8(6)12/h2-3,12H,1H3
- InChI Key： RVBGIRHZGQOTFB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1C=O)Cl)OC)O
Computed Properties
- Exact Mass: 219.96900
- Monoisotopic Mass: 219.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.499
- Melting Point: 147-151 °C(lit.)
- Boiling Point: 318.7°C at 760 mmHg
- Flash Point: 146.6°C
- Refractive Index: 1.613
- PSA: 46.53000
- LogP: 2.52010
- Solubility: Not determined
Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy- Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy- Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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